N-benzyl-2-{[(2E)-3-(4-fluorophenyl)prop-2-enoyl]amino}-N-methylbenzamide

• Molecular Formula: C24H21FN2O2
• Molecular Weight: 388.4 g/mol
• IUPAC Name: N-benzyl-2-[[(E)-3-(4-fluorophenyl)prop-2-enoyl]amino]-N-methylbenzamide
• InChI: InChI=1S/C24H21FN2O2/c1-27(17-19-7-3-2-4-8-19)24(29)21-9-5-6-10-22(21)26-23(28)16-13-18-11-14-20(25)15-12-18/h2-16H,17H2,1H3,(H,26,28)/b16-13+
• InChI Key: XRZWEOHZULTBDQ-DTQAZKPQSA-N
• Isomeric SMILES: CN(CC1=CC=CC=C1)C(=O)C2=CC=CC=C2NC(=O)/C=C/C3=CC=C(C=C3)F
• SMILES: CN(CC1=CC=CC=C1)C(=O)C2=CC=CC=C2NC(=O)C=CC3=CC=C(C=C3)F

Description

N-benzyl-2-{[(2E)-3-(4-fluorophenyl)prop-2-enoyl]amino}-N-methylbenzamide, also known as BF-1, is a chemical compound that belongs to the family of benzamides. It is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience.

Mechanism of Action

N-benzyl-2-{[(2E)-3-(4-fluorophenyl)prop-2-enoyl]amino}-N-methylbenzamide exerts its inhibitory activity against HDACs and cholinesterases by binding to their active sites and blocking their enzymatic activity. The binding of N-benzyl-2-{[(2E)-3-(4-fluorophenyl)prop-2-enoyl]amino}-N-methylbenzamide to the active site of HDACs causes the accumulation of acetylated histones, which leads to the activation of tumor suppressor genes and the inhibition of oncogenes. The binding of N-benzyl-2-{[(2E)-3-(4-fluorophenyl)prop-2-enoyl]amino}-N-methylbenzamide to the active site of cholinesterases causes the accumulation of acetylcholine, which leads to the enhancement of cholinergic neurotransmission.
Biochemical and Physiological Effects:
N-benzyl-2-{[(2E)-3-(4-fluorophenyl)prop-2-enoyl]amino}-N-methylbenzamide has been shown to exhibit a variety of biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, enhancement of memory and learning, and improvement of cognitive function. These effects are attributed to its inhibitory activity against HDACs and cholinesterases.

Advantages and Limitations for Lab Experiments

N-benzyl-2-{[(2E)-3-(4-fluorophenyl)prop-2-enoyl]amino}-N-methylbenzamide has several advantages for lab experiments, including its high yield and purity, its potent inhibitory activity against HDACs and cholinesterases, and its potential applications in medicinal chemistry and drug discovery. However, its limitations include its high cost, its low solubility in aqueous solutions, and its potential toxicity.

Future Directions

There are several future directions for the research and development of N-benzyl-2-{[(2E)-3-(4-fluorophenyl)prop-2-enoyl]amino}-N-methylbenzamide, including the following:
1. Further optimization of the synthesis method to improve the yield and purity of N-benzyl-2-{[(2E)-3-(4-fluorophenyl)prop-2-enoyl]amino}-N-methylbenzamide.
2. Investigation of the structure-activity relationship of N-benzyl-2-{[(2E)-3-(4-fluorophenyl)prop-2-enoyl]amino}-N-methylbenzamide to identify more potent and selective inhibitors of HDACs and cholinesterases.
3. Evaluation of the pharmacokinetic and pharmacodynamic properties of N-benzyl-2-{[(2E)-3-(4-fluorophenyl)prop-2-enoyl]amino}-N-methylbenzamide to determine its suitability for in vivo studies.
4. Exploration of the potential therapeutic applications of N-benzyl-2-{[(2E)-3-(4-fluorophenyl)prop-2-enoyl]amino}-N-methylbenzamide in the treatment of cancer, neurodegenerative diseases, and psychiatric disorders.
5. Development of novel drug delivery systems for N-benzyl-2-{[(2E)-3-(4-fluorophenyl)prop-2-enoyl]amino}-N-methylbenzamide to improve its solubility and bioavailability.
In conclusion, N-benzyl-2-{[(2E)-3-(4-fluorophenyl)prop-2-enoyl]amino}-N-methylbenzamide is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience. Its inhibitory activity against HDACs and cholinesterases makes it a promising candidate for the development of novel therapeutics for cancer, neurodegenerative diseases, and psychiatric disorders. Further research and development are needed to fully explore its potential and overcome its limitations.

Synthesis Methods

The synthesis of N-benzyl-2-{[(2E)-3-(4-fluorophenyl)prop-2-enoyl]amino}-N-methylbenzamide involves the reaction of N-benzyl-N-methylbenzamide with 4-fluorocinnamic acid in the presence of a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The reaction yields N-benzyl-2-{[(2E)-3-(4-fluorophenyl)prop-2-enoyl]amino}-N-methylbenzamide as a white crystalline solid with a high yield and purity.

Scientific Research Applications

N-benzyl-2-{[(2E)-3-(4-fluorophenyl)prop-2-enoyl]amino}-N-methylbenzamide has been extensively studied for its potential applications in medicinal chemistry and drug discovery. It has been shown to exhibit potent inhibitory activity against a variety of enzymes, including histone deacetylases (HDACs) and cholinesterases. HDACs are enzymes that play a crucial role in the regulation of gene expression, and their inhibition has been shown to have therapeutic potential in cancer treatment, neurodegenerative diseases, and psychiatric disorders. Cholinesterases, on the other hand, are enzymes that play a critical role in the regulation of acetylcholine levels in the brain, and their inhibition has been shown to have therapeutic potential in the treatment of Alzheimer's disease.